Cas no 3289-77-8 (N-(1,1'-Biphenyl-4-yl)-2-chloroacetamide)

• Product Name: N-(1,1'-Biphenyl-4-yl)-2-chloroacetamide
• CAS No: 3289-77-8
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 321423
• PubChem ID: 2170628
• Update Time: 2025-09-23

N-(1,1'-Biphenyl-4-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-phenylphenyl)acetamide
• N-1,1'-BIPHENYL-4-YL-2-CHLOROACETAMIDE
• 4-Phenyl-chloroacetoanilid
• AC1M2GR2
• AC1Q3TJN
• Chlor-essigsaeure-biphenyl-4-ylamid
• chloro-acetic acid biphenyl-4-ylamide
• HMS2684A18
• N-(4-Biphenylyl)-chloracetamid
• N-biphenyl-4-yl-2-chloroacetamide
• SBB023412
• SureCN2330263
• CS-0220985
• 3289-77-8
• cid_2170628
• MLS000517129
• EN300-08075
• 2-chloranyl-N-(4-phenylphenyl)ethanamide
• N-1,1''-BIPHENYL-4-YL-2-CHLOROACETAMIDE
• AKOS000266856
• CHEMBL1303953
• N-(1,1'-biphenyl-4-yl)-2-chloroacetamide
• BDBM63659
• SCHEMBL2330263
• DTXSID50366800
• SMR000343289
• N-[1,1'-biphenyl]-4-yl-2-chloroacetamide
• N-([1,1'-Biphenyl]-4-yl)-2-chloroacetamide
• Z56935316
• MFCD01002187
• N-(1,1'-Biphenyl-4-yl)-2-chloroacetamide

• MDL： MFCD01002187
• Inchi： 1S/C14H12ClNO/c15-10-14(17)16-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9H,10H2,(H,16,17)
• InChI Key： IDXDZLUJUXGKJZ-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.06086
• Monoisotopic Mass: 245.060742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.233
• Boiling Point: 448.4°Cat760mmHg
• Flash Point: 225°C
• Refractive Index: 1.619
• PSA: 29.1